Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate

• Molecular Formula: C26H35N3O10
• Molecular Weight: 549.6 g/mol
• InChI: InChI=1S/C26H35N3O10/c1-26(2,3)38-25(35)27-14-8-7-11-19(24(34)37-15-18-9-5-4-6-10-18)28-20(30)16-36-17-23(33)39-29-21(31)12-13-22(29)32/h4-6,9-10,19H,7-8,11-17H2,1-3H3,(H,27,35)(H,28,30)/t19-/m0/s1
• InChIKey: WLLMEQCUCJTYCV-IBGZPJMESA-N

Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate: A Single-PEG-Unit, NHS-Activated ADC Linker with Orthogonal Lysine Protection

Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate (CAS 2639400-46-5; molecular formula C26H35N3O10; MW 549.57) is a heterobifunctional, non-cleavable linker belonging to the monodisperse PEG-linker class, designed for antibody–drug conjugate (ADC) and PROTAC construction. It integrates a terminal benzyl ester, a single PEG1 spacer, an N-hydroxysuccinimide (NHS) active ester for direct amine conjugation, and a t-Boc-protected L-lysine scaffold that provides an orthogonal, acid-labile ε-amino protection site [1]. This combination of pre-activated NHS reactivity, minimal PEG hydrophilicity, and orthogonal protecting groups distinguishes it from acid-terminated, maleimide-terminated, or longer-PEG analogs commonly employed in bioconjugation workflows .

Pre-activated NHS ester — direct amine conjugation without EDC activation

Single PEG1 spacer — minimal hydrophilicity with compact geometry for high-DAR conjugate design

Orthogonal protecting groups — t-Boc (acid-labile) and benzyl ester (hydrogenolysis-labile) enable sequential derivatization

• [1] MedChemExpress. Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate – Product Datasheet. Available at: https://www.medchemexpress.eu/benzyl-n1-peg1-nhs-n6-t-boc-l-lysinate.html (Accessed 2026-04-23). View Source

Why Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate Cannot Be Freely Substituted with Other PEG Linkers or Lysine Derivatives

Substituting Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate with a near-neighbor analog — such as its carboxylic acid counterpart (CAS 2639400-45-4), a maleimide-PEG1-NHS ester, or a longer PEG8-benzyl-NHS ester — introduces distinct and quantifiable trade-offs in conjugation workflow, product homogeneity, and downstream orthogonal deprotection capability. The acid analog requires an additional EDC/NHS activation step that introduces variable coupling efficiency and side-product formation [1]; maleimide-terminated linkers target cysteine thiols rather than lysine amines, fundamentally altering the antibody conjugation site profile and DAR distribution [2]; and longer PEG chains, while increasing hydrophilicity, also increase linker length and molecular weight, which can impede achievement of compact, high-DAR ADCs with favorable pharmacokinetics [3]. The evidence summarized below quantifies these differences where data are available.

! Carboxylic acid analog — requires in situ EDC/NHS activation, which may reduce conjugation reproducibility and introduce side products.

! Maleimide-PEG-NHS esters — target cysteine thiols instead of lysine amines, altering antibody conjugation site profile and DAR distribution.

! Longer PEG linkers (PEG4, PEG8) — extended spacer length may increase hydrodynamic radius and aggregation propensity in high-DAR ADC constructs.

• [1] Hermanson, G.T. Bioconjugate Techniques, 2nd ed. Academic Press, 2008, pp. 235–242. (EDC/NHS coupling efficiency and comparison with pre-activated NHS esters.) View Source
• [2] Jain, N.; Smith, S.W.; Ghone, S.; Tomczuk, B. Current ADC Linker Chemistry. Pharm. Res. 2015, 32, 3526–3540. (Overview of cysteine- vs. lysine-conjugation strategies and DAR outcomes.) View Source
• [3] Buecheler, J.W.; Win, S.J.; Trower, C.J.; et al. Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Chem. Sci. 2023, 14, 71–82. View Source

Quantitative Differentiation Evidence for Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate Against Its Closest Analogs

Evidence Item 1: Pre-Activated NHS Ester vs. Carboxylic Acid Precursor — Conjugation Workflow Efficiency

Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate carries a pre-formed NHS ester that reacts directly with primary amines (e.g., lysine side chains of antibodies) at pH 7.5–8.5, with an NHS ester hydrolysis half-life of approximately 120 min at pH 7.4, decreasing to ~10 min at pH 8.6 [1]. In contrast, the close acid analog Benzyl N1-(PEG1-acid)-N6-(t-Boc)-L-lysinate (CAS 2639400-45-4) requires in situ activation with EDC/NHS. EDC-mediated activation introduces a competing hydrolysis pathway for the O-acylisourea intermediate; typical protein conjugation yields via EDC/NHS are 30–60% lower than those achieved with pre-formed NHS esters under comparable conditions, and the additional step increases inter-batch variability [2]. The pre-activated NHS ester thus provides a one-step, stoichiometrically controlled conjugation with reduced side-product formation.

Activation requirement & half-life

Reported

Pre-formed NHS ester: direct coupling at pH 7.5–8.5; t₁/₂ ~120 min at pH 7.4 vs. Acid analog: EDC/NHS activation; reported conjugation yields 30–60% lower

Eliminates EDC activation step — supports one-step conjugation workflow

Cross-study comparable; hydrolysis rates from general NHS ester class

Evidence Dimension	Conjugation activation requirement and NHS ester half-life
Target Compound Data	Pre-formed NHS ester; direct amine coupling at pH 7.5–8.5; NHS ester hydrolysis t₁/₂ ~120 min at pH 7.4 [1]
Comparator Or Baseline	Benzyl N1-(PEG1-acid)-N6-(t-Boc)-L-lysinate (CAS 2639400-45-4): requires EDC/NHS activation; typical EDC/NHS protein conjugation yields 30–60% lower than pre-activated NHS esters [2]
Quantified Difference	Eliminates EDC activation step; estimated conjugation yield improvement of 30–60% over acid precursor requiring in situ activation [2]
Conditions	Aqueous buffer pH 7.5–8.5, 4–25 °C; hydrolysis rates measured for general NHS ester class [1]

Why This Matters

For procurement decisions, the pre-activated NHS ester eliminates the need for EDC and reduces the number of reaction steps from two to one, directly improving conjugation reproducibility and reducing cost-per-conjugation in ADC manufacturing workflows.

• [1] The pH-Dependent Formation of PEGylated Bovine Lactoferrin by Branched PEG-NHS Active Esters. J. Stage 2009. (Hydrolysis half-life of PEG-NHS: >120 min at pH 7.4, <9 min at pH 9.0.) View Source
• [2] Hermanson, G.T. Bioconjugate Techniques, 2nd ed. Academic Press, 2008, pp. 235–242. (EDC/NHS coupling efficiency relative to pre-activated NHS esters.) View Source

Evidence Item 2: PEG1 Spacer Length vs. PEG4/PEG8 Linkers — Impact on Conjugate Compactness and Hydrophilicity

The single PEG1 unit in Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate contributes approximately 44 Da of additional mass and a spacer length of ~3.5 Å (per ethylene oxide unit), which is the minimal PEG increment capable of imparting measurable hydrophilicity while maintaining a compact linker geometry . In a comparative study of PEG length effects on ADC pharmacology, increasing PEG chain length from PEG1 to PEG8 (24 ethylene oxide units) resulted in progressively slower in vivo clearance up to a threshold of PEG8, beyond which clearance was not further impacted [1]. The compact PEG1 spacer thus provides the solubility benefit of PEG while minimizing the increase in hydrodynamic radius that can alter ADC tissue distribution. Longer benzyl-PEGn-NHS esters (e.g., Benzyl-PEG8-NHS ester, MW ~613.7) add approximately 308 Da and ~28 Å additional length compared to the PEG1 analog, which may be suboptimal when designing ADCs requiring high DAR (≥6) without aggregation [2].

PEG1 vs PEG8 spacer geometry

Class-level

PEG1: ~44 Da added mass, ~3.5 Å length PEG8: ~352 Da added, ~28 Å length; threshold for ADC clearance impact

Compact PEG1 preserves low hydrodynamic radius — may support high-DAR ADC aggregation screening

In vivo clearance data from rodent models; class-level inference

Evidence Dimension	PEG spacer length, molecular weight increment, and impact on ADC clearance
Target Compound Data	1 PEG unit; ~44 Da PEG contribution; spacer length ~3.5 Å; total MW 549.57
Comparator Or Baseline	Benzyl-PEG8-NHS ester: 8 PEG units; ~352 Da PEG contribution; spacer length ~28 Å; MW ~613.7. PEG8 length shown to be the threshold beyond which in vivo clearance of ADC is not impacted [1]
Quantified Difference	PEG1 adds ~308 Da less mass and ~24.5 Å shorter spacer than PEG8; PEG1 linker preserves compact geometry while retaining PEG-mediated solubility enhancement [2]
Conditions	In vivo clearance studies in rodent models; ADC aggregation propensity assessed at DAR 6–8 [REFS-2, REFS-3]

Why This Matters

For ADC programs targeting high-DAR constructs, the compact PEG1 linker minimizes the risk of payload-driven aggregation while still providing the hydrophilicity needed for aqueous solubility — a balance not achievable with longer PEG chains.

• [1] Burke, P.J.; Hamilton, J.Z.; Jeffrey, S.C.; et al. Optimization of a PEGylated Glucuronide Linker for ADCs. Bioconjugate Chem. 2020, 31, 1648–1658. (Relationship between PEG length and ADC clearance; PEG8 as threshold.) View Source
• [2] Buecheler, J.W.; Win, S.J.; Trower, C.J.; et al. Compact hydrophilic electrophiles enable highly efficacious high DAR ADCs with excellent in vivo PK profile. Chem. Sci. 2023, 14, 71–82. View Source

Evidence Item 3: Orthogonal Deprotection — t-Boc (Acid-Labile) and Benzyl Ester (Hydrogenolysis-Labile) vs. Single-Protecting-Group Linkers

The L-lysine core of Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate presents two chemically orthogonal protecting groups: the N6-t-Boc group is cleaved under acidic conditions (50% TFA in DCM, ~30 min at room temperature) [1], while the C-terminal benzyl ester is removed by catalytic hydrogenolysis (H₂, Pd/C) without affecting the t-Boc group [2]. This orthogonality enables sequential, site-selective deprotection and further derivatization at either the ε-amine or the carboxyl terminus independently. In comparison, homobifunctional linkers such as Bis-PEG1-NHS ester (MW 356.29) react identically at both termini, precluding any sequential or directional conjugation strategy . Similarly, Mal-PEG1-NHS ester provides only a single reactive handle (maleimide for thiols, NHS for amines) with no latent functional group for subsequent orthogonal modification. The dual orthogonal protection of the target compound directly supports multi-step, directional bioconjugate assembly without requiring additional linker intermediates.

Orthogonal deprotection steps

Class-level

2 orthogonal groups: t-Boc (acid-labile) and benzyl ester (hydrogenolysis-labile) vs. 0 in Bis-PEG1-NHS or Mal-PEG1-NHS esters

Enables sequential, directional bioconjugate assembly

Class-level inference; deprotection conditions from standard protocols

Evidence Dimension	Number and orthogonality of protecting groups enabling sequential deprotection
Target Compound Data	Two orthogonal protecting groups: N6-t-Boc (acid-labile, cleaved by 50% TFA/DCM, ~30 min) and benzyl ester (hydrogenolysis-labile, cleaved by H₂/Pd-C) [REFS-1, REFS-2]
Comparator Or Baseline	Bis-PEG1-NHS ester: 0 latent protecting groups; both termini reactive immediately upon dissolution, precluding sequential conjugation. Mal-PEG1-NHS ester: 0 latent protecting groups; maleimide and NHS react simultaneously with respective nucleophiles.
Quantified Difference	Target compound offers 2 orthogonal deprotection steps vs. 0 for comparator linkers; enables 3-step sequential conjugation (NHS coupling → Boc deprotection → benzyl ester deprotection/second coupling) vs. 1-step parallel conjugation
Conditions	Boc deprotection: 50% TFA/DCM, RT, 30 min. Benzyl ester deprotection: H₂ (1 atm), 10% Pd/C, MeOH, RT, 2–4 h [REFS-1, REFS-2].

Why This Matters

For multi-step bioconjugation workflows (e.g., ADC linker-payload synthesis requiring sequential attachment of antibody, spacer, and payload), the orthogonal protection enables a modular 'assemble-then-deprotect' strategy that is not achievable with simpler homobifunctional or monofunctional linkers.

• [1] Isidro-Llobet, A.; Alvarez, M.; Albericio, F. Amino acid-protecting groups. Chem. Rev. 2009, 109, 2455–2504. (Boc deprotection conditions: 50% TFA/DCM, 30 min.) View Source
• [2] Wuts, P.G.M.; Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed. Wiley, 2007, pp. 538–548. (Benzyl ester hydrogenolysis: H₂/Pd-C.) View Source

Evidence Item 4: Long-Term Storage Stability — Defined Shelf-Life Data from Vendor Specifications

According to the manufacturer's specification, Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate powder is stable for 3 years when stored at -20 °C, and solutions stored at -80 °C remain stable for 1 year . This shelf-life specification is comparable to or exceeds that of many commercially available PEG-NHS ester linkers; for example, Mal-PEG1-NHS ester is typically recommended for storage at -20 °C with a retest period of 12–24 months depending on the vendor , while NHS-PEG1-SS-PEG1-NHS (a disulfide-containing analog) requires storage at -20 °C for 1 year under dry, dark conditions, reflecting the additional instability conferred by the reducible disulfide bond . The defined 3-year powder stability of the target compound reduces the frequency of re-procurement for long-term ADC development programs and supports inventory planning in GMP-oriented manufacturing environments.

Shelf-life comparison

Data to verify

Target powder: -20°C, 3 years; in solvent: -80°C, 1 year Typical Mal-PEG1-NHS: -20°C, 12–24 months; disulfide analog: -20°C, 1 year

Defined 3-year powder stability supports long-term procurement planning

Supplier specification; verify with certificate of analysis

Evidence Dimension	Shelf-life stability under recommended storage conditions
Target Compound Data	Powder: -20 °C, 3 years; In solvent: -80 °C, 1 year
Comparator Or Baseline	Mal-PEG1-NHS ester: typically -20 °C, 12–24 months retest period (vendor-dependent) . NHS-PEG1-SS-PEG1-NHS: -20 °C, 1 year (dry, dark) .
Quantified Difference	Target compound powder shelf life is ≥1 year longer than typical Mal-PEG1-NHS ester and ≥2 years longer than disulfide-containing NHS-PEG1-SS-PEG1-NHS [REFS-1, REFS-2, REFS-3]
Conditions	Storage as per manufacturer Certificate of Analysis; powder stored under inert atmosphere at -20 °C; solutions in anhydrous DMSO or DMF at -80 °C

Why This Matters

For procurement planning in multi-year ADC development programs, a defined 3-year powder shelf life reduces the logistical burden of frequent re-ordering, re-qualification, and the risk of batch-to-batch variability introduced by multiple procurement cycles.

Evidence Item 5: Molecular Weight and Exact Stoichiometry — Impact on DAR Calculation and Conjugate Characterization

The defined molecular weight of Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate (549.57 g/mol, C26H35N3O10) [1] provides an exact mass increment of +549.57 Da per linker-payload unit attached to the antibody, which is critical for accurate DAR determination by intact mass spectrometry (LC-MS) or hydrophobic interaction chromatography (HIC). In comparison, polydisperse PEG linkers (e.g., mPEG-NHS esters with average MW 2,000–20,000 Da) introduce a broad mass distribution that complicates DAR characterization and regulatory reporting [2]. Among monodisperse alternatives, Benzyl-PEG8-NHS ester (MW ~613.7) adds 64.1 Da more per conjugation event than the target compound, which may shift the DAR species distribution and affect chromatographic resolution in HIC analysis. The monodisperse, single-MW nature of the target compound ensures that each conjugation event produces a uniform mass shift, simplifying quality control, batch release testing, and regulatory filing [3].

Mass increment & DAR characterization

Reported

Exact mass shift: 549.57 Da (monodisperse) vs. Polydisperse mPEG-NHS: distribution ±200 Da; PEG8-NHS: +613.7 Da

Monodisperse mass simplifies DAR determination by LC-MS

Supports analytical characterization and regulatory documentation

Evidence Dimension	Mass increment per conjugation event and impact on DAR characterization
Target Compound Data	Exact MW: 549.57 Da; monodisperse; uniform mass shift per conjugation [1]
Comparator Or Baseline	Benzyl-PEG8-NHS ester: MW ~613.7 Da; +64.1 Da per event vs. target. Polydisperse mPEG-NHS (2K): MW distribution 1,800–2,200 Da, producing heterogeneous mass shifts [2]
Quantified Difference	Single, defined mass shift of 549.57 Da vs. distributed mass shifts of ±200 Da for polydisperse PEG; 64.1 Da less per event than PEG8 analog [REFS-1, REFS-2]
Conditions	Intact mass LC-MS analysis of ADCs; HIC analysis for DAR distribution; applicable to DAR 0–8 species [3]

Why This Matters

For analytical development and regulatory CMC sections, monodisperse linkers with exactly defined molecular weight simplify DAR determination and eliminate the need for deconvolution of polydisperse mass spectra, reducing analytical burden and potential regulatory delay.

• [1] MedChemExpress. Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate – Chemical Properties (MW 549.57, Formula C26H35N3O10). Available at: https://www.medchemexpress.eu/benzyl-n1-peg1-nhs-n6-t-boc-l-lysinate.html (Accessed 2026-04-23). View Source
• [2] Quanta BioDesign / Vector Labs. The Use of Uniform PEG Compounds in the Design of ADCs. (Monodisperse vs. polydisperse PEG impact on DAR characterization.) In: RSC Drug Discovery Series, 2021, Chapter 5. View Source
• [3] Wakankar, A.; Chen, Y.; Gokarn, Y.; Jacobson, F.S. Analytical methods for physicochemical characterization of antibody-drug conjugates. mAbs 2011, 3, 161–172. View Source

Procurement-Relevant Application Scenarios for Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate in ADC, PROTAC, and Multi-Step Bioconjugation

Scenario 1: Multi-Step ADC Linker-Payload Synthesis Requiring Sequential, Directional Conjugation

In ADC programs where the linker must be attached to the antibody first (via NHS-amine coupling), followed by orthogonal deprotection of the ε-amine (t-Boc removal with TFA) for subsequent payload attachment or PEG chain extension, Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate provides the necessary orthogonal protection that single-reactive-handle linkers (Mal-PEG1-NHS, Bis-PEG1-NHS) cannot offer . The benzyl ester can be retained as a hydrophobic anchor during purification or cleaved by hydrogenolysis as a final step to expose a free carboxylate for additional derivatization, enabling a three-step modular assembly workflow [1].

Scenario 2: High-DAR ADC Development Where Compact Linker Geometry Is Critical to Prevent Aggregation

For cytotoxic payloads with inherent hydrophobicity (e.g., auristatins, maytansinoids), ADC constructs at DAR ≥6 are prone to aggregation, accelerated plasma clearance, and reduced tolerability. The single PEG1 unit in Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate introduces the minimal PEG-mediated hydrophilicity necessary to offset payload hydrophobicity without the extended linker length that larger PEG chains (PEG4, PEG8) impose . This compact design supports homogeneous, high-DAR ADCs with improved pharmacokinetic profiles as demonstrated in published compact-hydrophilic-electrophile ADC studies [1].

Scenario 3: PROTAC Library Synthesis Using a Common Lysine-Core Linker with Tunable Exit Vectors

In PROTAC development, the lysine core serves as a branching point that can present two distinct exit vectors: the α-amine (after benzyl ester deprotection) and the ε-amine (after t-Boc deprotection). Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate enables parallel PROTAC library synthesis where the NHS ester is first used to attach the linker to one ligand (e.g., an E3 ligase binder), followed by sequential deprotection and coupling of the target-protein ligand at the orthogonal amine position. This strategy eliminates the need for separate linker intermediates for each PROTAC member and supports structure–activity relationship (SAR) exploration with a single linker scaffold .

Scenario 4: GMP-Transition Programs Requiring Long-Term Linker Inventory with Validated Stability

Programs advancing from discovery to IND-enabling studies demand linker reagents with documented, multi-year shelf-life stability to avoid re-qualification costs. The manufacturer-specified 3-year powder stability at -20 °C for Benzyl N1-[PEG1-NHS]-N6-(t-Boc)-L-lysinate supports multi-year procurement planning and reduces the risk of supply-chain interruption during critical GMP campaign timelines. The defined monodisperse molecular weight (549.57 Da) also simplifies GMP release testing by enabling exact-mass LC-MS identity confirmation without the complexity of polydisperse PEG characterization [1].

Application

Selection Property

Validation Focus

Multi-step ADC linker-payload synthesis

Orthogonal t-Boc/benzyl ester protection

Sequential deprotection workflow compatibility

High-DAR ADC construct design

Compact PEG1 spacer geometry

Aggregation-resistance screening

PROTAC library synthesis

Lysine-core with two exit vectors

Parallel SAR exploration

GMP-transition programs

Defined 3-year powder stability

Long-term inventory planning & analytical characterization

• [1] Wakankar, A.; Chen, Y.; Gokarn, Y.; Jacobson, F.S. Analytical methods for physicochemical characterization of antibody-drug conjugates. mAbs 2011, 3, 161–172. View Source